Cas no 1805263-13-1 (3-(Difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-2-methanol)

• Product Name: 3-(Difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-2-methanol
• CAS No: 1805263-13-1
• MF: C₈H₅F₅INO
• MW: 353.027891874313
• CID: 4804083
• Update Time: 2025-08-04

3-(Difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-2-methanol

• Inchi： 1S/C8H5F5INO/c9-7(10)5-4(2-16)15-1-3(14)6(5)8(11,12)13/h1,7,16H,2H2
• InChI Key： VVEWQTGWUQEPTN-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CO)C(C(F)F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 3-(Difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-2-methanol

Introduction to 3-(Difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-2-methanol (CAS No. 1805263-13-1)

3-(Difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-2-methanol, identified by the CAS number 1805263-13-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The presence of multiple fluorinated substituents and an iodine atom makes this molecule particularly intriguing, as these functional groups often enhance its reactivity and binding affinity to biological targets.

The structure of 3-(Difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-2-methanol features a pyridine core substituted with a difluoromethyl group at the 3-position, an iodo group at the 5-position, and a trifluoromethyl group at the 4-position. Additionally, a hydroxymethyl group is attached at the 2-position. This unique arrangement of substituents contributes to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry. The difluoromethyl and trifluoromethyl groups are particularly notable for their ability to modulate metabolic stability and lipophilicity, which are critical factors in drug design.

In recent years, there has been growing interest in fluorinated pyridines due to their role as key structural elements in many bioactive molecules. The iodo substituent at the 5-position of this compound further enhances its utility as a building block for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are widely employed in medicinal chemistry to construct complex molecular architectures efficiently.

One of the most compelling aspects of 3-(Difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-2-methanol is its potential application in the development of novel therapeutic agents. The combination of electron-withdrawing and electron-donating groups around the pyridine ring can influence its interactions with biological targets, such as enzymes and receptors. For instance, fluorinated pyridines have been shown to improve binding affinity and selectivity in kinase inhibitors, which are crucial for treating various diseases, including cancer.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. A notable example is the development of fluorinated kinase inhibitors that exhibit enhanced potency and reduced toxicity compared to their non-fluorinated counterparts. The difluoromethyl group, in particular, has been demonstrated to increase metabolic stability by preventing oxidative degradation. Similarly, the presence of a trifluoromethyl group can enhance lipophilicity, which is often correlated with better oral bioavailability.

The iodo group in 3-(Difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-2-methanol serves as a versatile handle for further chemical manipulation. This allows chemists to introduce additional functional groups or link the compound to other molecules through palladium-catalyzed cross-coupling reactions. Such transformations are essential for constructing complex scaffolds that mimic natural products or designed heterocycles with specific biological activities.

In the context of agrochemical research, fluorinated pyridines have been explored for their potential as intermediates in the synthesis of novel pesticides and herbicides. The enhanced stability and bioavailability conferred by fluorine atoms make these compounds attractive candidates for crop protection applications. For example, fluorinated pyridines have been incorporated into herbicides that target specific enzymatic pathways in weeds while minimizing harm to crops.

The synthesis of 3-(Difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-2-methanol involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions to introduce the iodine and trifluoromethyl groups, followed by protection-deprotection steps to install the hydroxymethyl functionality at the 2-position. Palladium-catalyzed cross-coupling reactions are often employed to construct the pyridine core from simpler precursors.

Given its structural complexity and functional diversity, 3-(Difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-2-methanol represents a significant asset in synthetic chemistry libraries. Its utility spans across multiple disciplines, including pharmaceuticals, agrochemicals, and materials science. The continued exploration of its derivatives and applications is expected to yield novel compounds with tailored properties for various industrial applications.

The growing body of research on fluorinated heterocycles underscores their importance in modern chemistry. As synthetic methodologies advance, access to increasingly complex fluorinated molecules will become more feasible, opening new avenues for drug discovery and material innovation. The case of 3-(Difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine-2-methanol exemplifies how strategic functionalization can lead to highly valuable chemical entities with broad utility.